N-(6-tert-butyl-3-{[(2-chloro-5-nitrophenyl)amino]carbonyl}-4,5,6,7-tetrahydro-1-benzothien-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
Description
Synthesis Analysis
The synthesis of related bioactive heterocycles typically involves enaminonitrile derivatives as building blocks for creating complex molecules incorporating various heterocycles such as pyrimidinone, oxazinone, and iminopyrimidine, along with novel derivatives including diacetyl, benzoyl, carbamodithioic acid, and urea derivatives. These processes employ spectral techniques like FT-IR, 1H-NMR, and mass spectroscopy for characterization (El-ziaty et al., 2018).
Molecular Structure Analysis
Molecular structure analysis often reveals complex hydrogen-bonded supramolecular structures, which can range from zero to multi-dimensional constructs depending on the specific substituents and the molecular framework involved. For instance, variations in the substitution pattern can lead to different hydrogen-bonding motifs and supramolecular arrangements, demonstrating the intricacy of molecular interactions and structural diversity (Castillo et al., 2009).
Chemical Reactions and Properties
Chemical reactions involving such compounds are diverse, ranging from interactions with electrophiles to nucleophiles, showcasing a wide array of reactivity patterns. These reactions enable the functionalization of the molecule, leading to various derivatives with distinct properties. The specific reactions and their outcomes depend heavily on the molecular structure and the conditions under which the reactions are performed (Youssef, 2009).
Physical Properties Analysis
Physical properties such as melting points, boiling points, solubility, and crystal structures are crucial for understanding the behavior of these compounds in different environments. The determination of these properties is often achieved through techniques like X-ray diffraction, which provides insights into the molecular and crystal structure, enabling the prediction of physical behavior (Shestopalov et al., 2003).
properties
IUPAC Name |
N-[6-tert-butyl-3-[(2-chloro-5-nitrophenyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-methylpyrazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26ClN5O4S/c1-24(2,3)13-5-7-15-19(11-13)35-23(28-21(31)18-9-10-26-29(18)4)20(15)22(32)27-17-12-14(30(33)34)6-8-16(17)25/h6,8-10,12-13H,5,7,11H2,1-4H3,(H,27,32)(H,28,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWEABGDRISWENJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])Cl)NC(=O)C4=CC=NN4C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26ClN5O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
516.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{6-tert-butyl-3-[(2-chloro-5-nitrophenyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-1-methyl-1H-pyrazole-5-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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